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Introduction
Peptide 7 is a novel fluorescently labeled peptide that serves as a powerful tool for live-cell

imaging and fluorescence microscopy applications. Its intrinsic fluorescence, conferred by a

bimane moiety, eliminates the need for an auxiliary fluorescent tag, streamlining experimental

workflows.[1] This feature, combined with its cell permeability, makes Peptide 7 a valuable

probe for visualizing cellular structures and processes.[1] These application notes provide

detailed protocols and data for the effective use of Peptide 7 in fluorescence microscopy.

Quantitative Data
The photophysical properties of Peptide 7 are critical for designing and executing fluorescence

microscopy experiments. The following table summarizes the key quantitative data for Peptide
7.
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Property Value Reference

Excitation Wavelength (λex) 405 nm [1]

Emission Wavelength (λem) 420–520 nm (blue) [1]

Molar Concentration for

Imaging
5 µM [1]

Incubation Time 4 hours [1]

Experimental Protocols
Protocol 1: Live-Cell Imaging of Intracellular Peptide 7
Distribution
This protocol details the steps for visualizing the subcellular localization of Peptide 7 in

mammalian cells using confocal fluorescence microscopy.

Materials:

Peptide 7

Mammalian cells (e.g., NIH/3T3 or MDA-MB-468 breast cancer cells)[1]

Complete cell culture medium (e.g., DMEM with 10% FBS)

Phosphate-buffered saline (PBS), pH 7.4

Confocal microscope with a 405 nm laser line and appropriate emission filters

Glass-bottom imaging dishes or coverslips

Procedure:

Cell Seeding:

One day prior to the experiment, seed the mammalian cells onto glass-bottom imaging

dishes or coverslips at a density that will result in 50-70% confluency on the day of
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imaging.

Incubate the cells overnight at 37°C in a humidified atmosphere with 5% CO₂.

Peptide 7 Incubation:

On the day of the experiment, prepare a 5 µM working solution of Peptide 7 in complete

cell culture medium.

Remove the culture medium from the cells and gently wash once with pre-warmed PBS.

Add the 5 µM Peptide 7 solution to the cells.

Incubate the cells for 4 hours at 37°C in a humidified atmosphere with 5% CO₂.[1]

Cell Washing:

After the incubation period, aspirate the Peptide 7 solution.

Gently wash the cells three times with pre-warmed PBS to remove any unbound peptide.

After the final wash, add fresh, pre-warmed complete cell culture medium to the cells.

Confocal Microscopy:

Immediately transfer the imaging dish to the stage of the confocal microscope.

Excite the cells using a 405 nm laser.[1]

Collect the emission signal between 420 nm and 520 nm to visualize the blue

fluorescence of Peptide 7.[1]

Acquire images, focusing on the subcellular distribution of the peptide. Peptide 7 has

been observed to localize to the cell cytosol.[1]

Negative Control:

Prepare a control dish of cells that are incubated with medium containing no peptide.[1]
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Image these cells under the same conditions as the Peptide 7-treated cells to assess

background fluorescence.

Visualizations
Experimental Workflow for Live-Cell Imaging
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Cell Preparation

Peptide Incubation

Imaging

Seed cells on imaging dish

Incubate overnight (37°C, 5% CO2)

Prepare 5 µM Peptide 7 solution

Cells at 50-70% confluency

Incubate cells with Peptide 7 (4 hours)

Wash cells with PBS

Add fresh medium

Confocal Microscopy (λex=405nm, λem=420-520nm)

Click to download full resolution via product page

Caption: Workflow for live-cell imaging with Peptide 7.
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Principle of Fluorescent Peptide Imaging
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Caption: Cellular uptake and detection of Peptide 7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1576982/docs#application-notes-and-protocols-
peptide-7-for-fluorescence-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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